Cas no 7248-55-7 (1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]-)

1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]- structure
7248-55-7 structure
Product Name:1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]-
CAS No:7248-55-7
MF:C30H33N3O3
MW:483.6013276577
CID:581339
PubChem ID:241228
Update Time:2025-04-19

1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]-
    • 2,4,6-tris[(phenylmethylamino)methyl]benzene-1,3,5-triol
    • DTXSID00993307
    • NSC48455
    • 7248-55-7
    • NSC-48455
    • 2,4,6-tris[(benzylamino)methyl]benzene-1,3,5-triol
    • Inchi: 1S/C30H33N3O3/c34-28-25(19-31-16-22-10-4-1-5-11-22)29(35)27(21-33-18-24-14-8-3-9-15-24)30(36)26(28)20-32-17-23-12-6-2-7-13-23/h1-15,31-36H,16-21H2
    • InChI Key: CWCVEKYZLWDOTO-UHFFFAOYSA-N
    • SMILES: OC1C(CNCC2C=CC=CC=2)=C(C(CNCC2C=CC=CC=2)=C(C=1CNCC1C=CC=CC=1)O)O

Computed Properties

  • Exact Mass: 483.25239
  • Monoisotopic Mass: 483.252
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 12
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 96.8Ų

Experimental Properties

  • Density: 1.234
  • Boiling Point: 676.1°Cat760mmHg
  • Flash Point: 104°C
  • Refractive Index: 1.661
  • PSA: 96.78
  • LogP: 5.84550
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